Ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H16FN3O4S/c1-2-30-22(29)18-16-12-31-20(24-19(27)13-6-4-3-5-7-13)17(16)21(28)26(25-18)15-10-8-14(23)9-11-15/h3-12H,2H2,1H3,(H,24,27)
• InChI Key: OBYZXVYWQYTUPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C22H16FN3O4S
• Molecular Weight: 437.4 g/mol

Description

Ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thieno[3,4-d]pyridazine family, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Synthesis and Derivative Development

Innovative Synthetic Routes

A noteworthy advancement in the synthesis of tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation has been demonstrated. This method highlights a streamlined approach to generate carboxamide derivatives, showcasing the versatility of such compounds in creating a wide array of biologically active molecules (A. A. Abdalha et al., 2011).

Development of Novel Derivatives

Research focusing on the synthesis of benzamide-based 5-aminopyrazoles and their subsequent transformation into pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives has unveiled compounds with remarkable antiavian influenza virus activity. This signifies the compound's utility as a scaffold for developing new antiviral agents (A. Hebishy et al., 2020).

Biological Activities and Applications

Antimicrobial and Anti-inflammatory Potentials

A study explored the conversion of Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate into Schiff bases with promising antimicrobial and anti-inflammatory activities. This underscores the potential of Ethyl 5-benzamido-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate derivatives in pharmaceutical applications, offering new avenues for therapeutic development (B. Narayana et al., 2006).

Anticancer Applications

Novel Anticancer Agents

The synthesis of novel 6-fluorobenzothiazole substituted pyrazole analogues, based on structural modifications of this compound, has been explored for anticancer activities. These studies reveal the compound's potential in cancer therapy, highlighting its significance in drug discovery and development (L. P. Raparla et al., 2013).